Cas no 26469-89-6 (1,3-Benzenediol, trinitro-)

1,3-Benzenediol, trinitro- structure
1,3-Benzenediol, trinitro- structure
Product Name:1,3-Benzenediol, trinitro-
CAS No:26469-89-6
MF:C6H3N3O8
MW:245.103321313858
CID:238360
PubChem ID:23333438
Update Time:2025-04-19

1,3-Benzenediol, trinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, trinitro-
    • 2,4,5-trinitrobenzene-1,3-diol
    • 26469-89-6
    • SCHEMBL11441634
    • Trinitroresorcin
    • DTXSID70633026
    • Inchi: 1S/C6H3N3O8/c10-3-1-2(7(12)13)4(8(14)15)6(11)5(3)9(16)17/h1,10-11H
    • InChI Key: UPRARPQURIAAFP-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.99199
  • Monoisotopic Mass: 244.99201406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 178Ų

Experimental Properties

  • PSA: 169.88

1,3-Benzenediol, trinitro- Related Literature

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